Cas no 3002-63-9 (Hexanoic acid,2-ethyl-, aluminum salt (3:1))

• Product Name: Hexanoic acid,2-ethyl-, aluminum salt (3:1)
• CAS No: 3002-63-9
• MF: C₂₄H₄₅AlO₆
• MW: 456.592047452927
• CID: 315504
• PubChem ID: 102923
• Update Time: 2025-04-19

Hexanoic acid,2-ethyl-, aluminum salt (3:1) Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,2-ethyl-, aluminum salt (3:1)
• ALUMINUM 2-ETHYLHEXANOATE
• AC1L2TUS
• aluminum tris(2-ethylhexanoate)
• AR-1H6943
• EINECS 221-098-3
• O131
• Hexanoic acid,2-ethyl aluminium salt
• 3002-63-9
• aluminum;2-ethylhexanoate
• Aluminium 2-ethylhexanoate
• NS00083030
• DTXSID201337909

• Inchi： 1S/3C8H16O2.Al/c3*1-3-5-6-7(4-2)8(9)10;/h3*7H,3-6H2,1-2H3,(H,9,10);/q;;;+3/p-3
• InChI Key： SHUVPCZKRKOKMU-UHFFFAOYSA-K
• SMILES： [Al+3].[O-]C(C(CC)CCCC)=O.[O-]C(C(CC)CCCC)=O.[O-]C(C(CC)CCCC)=O

Computed Properties

• Exact Mass: 456.30300
• Monoisotopic Mass: 456.303153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 93.9
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 120

Experimental Properties

• Color/Form: Not available
• Boiling Point: 228°Cat760mmHg
• Flash Point: 116.6°C
• PSA: 78.90000
• LogP: 7.06320
• Solubility: Not available